Cas no 1596003-39-2 (1-Propanone, 1-(2-methyl-2-piperidinyl)-)

• Product Name: 1-Propanone, 1-(2-methyl-2-piperidinyl)-
• CAS No: 1596003-39-2
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 5291509
• Update Time: 2025-05-20

1-Propanone, 1-(2-methyl-2-piperidinyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 1-(2-methyl-2-piperidinyl)-

• Inchi： 1S/C9H17NO/c1-3-8(11)9(2)6-4-5-7-10-9/h10H,3-7H2,1-2H3
• InChI Key： PZIHLSCSFXFNJR-UHFFFAOYSA-N
• SMILES： C(C1(C)CCCCN1)(=O)CC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 1-Propanone, 1-(2-methyl-2-piperidinyl)-

Comprehensive Overview of 1-Propanone, 1-(2-methyl-2-piperidinyl)- (CAS No. 1596003-39-2): Properties, Applications, and Industry Insights

1-Propanone, 1-(2-methyl-2-piperidinyl)- (CAS No. 1596003-39-2) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features. This ketone derivative, characterized by a piperidinyl moiety, exhibits versatile reactivity, making it valuable for synthetic applications. Researchers are increasingly exploring its potential as a building block in drug discovery, particularly for central nervous system (CNS)-targeted molecules, aligning with current trends in neurodegenerative disease research.

The compound’s molecular structure combines a propanone backbone with a 2-methyl-2-piperidinyl substituent, offering both lipophilicity and hydrogen-bonding capabilities. These properties are critical in modern medicinal chemistry, where solubility and bioavailability are key concerns. Recent studies highlight its utility in optimizing pharmacokinetic profiles of lead compounds, addressing frequent queries about "improving drug absorption" in AI-driven literature searches.

In industrial contexts, 1-Propanone, 1-(2-methyl-2-piperidinyl)- is often discussed alongside high-value intermediates for specialty chemicals. Its synthesis typically involves Grignard reactions or reductive amination, topics frequently searched by organic chemists. The compound’s stability under mild conditions also makes it suitable for scale-up processes, a hotspot in sustainable manufacturing debates.

Emerging applications include its role in flavor and fragrance formulations, where subtle structural modifications yield novel organoleptic properties. This aligns with consumer trends toward "natural-like" synthetic additives, a recurring theme in food technology forums. Analytical methods like HPLC and GC-MS are essential for quality control, reflecting laboratory professionals’ search patterns for "compound purity verification techniques."

From a regulatory standpoint, CAS No. 1596003-39-2 complies with major chemical inventories (e.g., TSCA, EINECS), though users should verify jurisdiction-specific requirements. Safety data emphasizes standard organic compound handling—ventilation and PPE—addressing the growing public interest in "lab safety protocols" visible in search analytics. Storage recommendations (-20°C under inert gas) cater to stability concerns often raised in chemical storage discussions.

The scientific community continues to investigate 1-Propanone, 1-(2-methyl-2-piperidinyl)- derivatives for structure-activity relationship (SAR) studies, particularly in G-protein-coupled receptor (GPCR) modulation. This connects with trending searches on "targeted drug design" and "computational chemistry tools." Patent literature reveals its use in proprietary synthetic routes, underscoring its commercial relevance in competitive pharmaceutical R&D landscapes.

Environmental considerations include biodegradability assessments, responding to increasing searches for "green chemistry metrics." While not classified as hazardous, proper waste disposal procedures are advised, mirroring industry shifts toward ESG compliance. Suppliers often provide technical datasheets with ecological footprint data, addressing procurement specialists’ queries about "sustainable sourcing."

Future research directions may explore enantioselective synthesis of this compound, capitalizing on the chiral piperidine center—a topic gaining traction in asymmetric catalysis publications. Such developments would answer frequent academic searches for "chiral auxiliary applications" while supporting the fine chemicals market’s growth projected at 5.8% CAGR (2023–2030).